Cas no 1316122-39-0 (Ethyl 5-bromo-2-((2-methoxyethyl)amino)pyrimidine-4-carboxylate)

• Product Name: Ethyl 5-bromo-2-((2-methoxyethyl)amino)pyrimidine-4-carboxylate
• CAS No: 1316122-39-0
• MF: C₁₀H₁₄BrN₃O₃
• MW: 304.140461444855
• CID: 1092588
• PubChem ID: 58368043
• Update Time: 2025-05-19

Ethyl 5-bromo-2-((2-methoxyethyl)amino)pyrimidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-bromo-2-((2-methoxyethyl)amino)pyrimidine-4-carboxylate
• ethyl 5-bromo-2-(2-methoxyethylamino)pyrimidine-4-carboxylate
• SCHEMBL2161243
• SB58567
• DB-187185
• Ethyl5-bromo-2-((2-methoxyethyl)amino)pyrimidine-4-carboxylate
• 5-Bromo-2-(2-methoxy-ethylamino)-pyrimidine-4-carboxylic acid ethyl ester
• 1316122-39-0
• BEZYYIGWMSZBAM-UHFFFAOYSA-N
• Ethyl 2-(2-methoxyethylamino)-5-bromopyrimidine-4-carboxylate

• Inchi： 1S/C10H14BrN3O3/c1-3-17-9(15)8-7(11)6-13-10(14-8)12-4-5-16-2/h6H,3-5H2,1-2H3,(H,12,13,14)
• InChI Key： BEZYYIGWMSZBAM-UHFFFAOYSA-N
• SMILES： BrC1C=NC(=NC=1C(=O)OCC)NCCOC

Computed Properties

• Exact Mass: 303.02185g/mol
• Monoisotopic Mass: 303.02185g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 73.3Ų

Additional information on Ethyl 5-bromo-2-((2-methoxyethyl)amino)pyrimidine-4-carboxylate

Ethyl 5-bromo-2-((2-methoxyethyl)amino)pyrimidine-4-carboxylate: A Comprehensive Overview

Ethyl 5-bromo-2-((2-methoxyethyl)amino)pyrimidine-4-carboxylate, with the CAS number 1316122-39-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrimidine derivatives, which are well-known for their diverse biological activities and applications in drug discovery. The structure of this compound is characterized by a pyrimidine ring system, which is a six-membered aromatic ring with two nitrogen atoms at positions 1 and 3. The substituents on this ring include a bromine atom at position 5, an amino group substituted with a methoxyethyl chain at position 2, and an ethoxycarbonyl group at position 4.

The pyrimidine ring is a fundamental structural motif in many bioactive compounds, including nucleosides, antiviral agents, and anticancer drugs. The presence of the bromine atom at position 5 introduces electron-withdrawing effects, which can influence the electronic properties of the molecule and potentially enhance its bioactivity. The amino group at position 2 is further substituted with a methoxyethyl chain, which adds hydroxyl groups to the structure. This substitution can improve the compound's solubility in aqueous environments and enhance its pharmacokinetic properties.

Recent studies have highlighted the potential of Ethyl 5-bromo-2-((2-methoxyethyl)amino)pyrimidine-4-carboxylate as a lead compound in drug development. For instance, research has shown that pyrimidine derivatives with similar substitutions exhibit potent antitumor activity by targeting specific oncogenic pathways. The ethoxycarbonyl group at position 4 plays a crucial role in modulating the compound's stability and bioavailability. Additionally, the methoxyethyl substitution on the amino group has been shown to enhance the compound's ability to penetrate cellular membranes, making it more effective in delivering therapeutic agents to target sites.

In terms of synthesis, Ethyl 5-bromo-2-((2-methoxyethyl)amino)pyrimidine-4-carboxylate can be prepared through various routes, including nucleophilic aromatic substitution and condensation reactions. One common approach involves the reaction of a bromopyrimidine derivative with an appropriate amine precursor in the presence of a coupling agent. The choice of reaction conditions, such as temperature and solvent, significantly influences the yield and purity of the final product. Recent advancements in catalytic methods have further streamlined the synthesis process, enabling researchers to produce this compound with higher efficiency and precision.

The biological evaluation of Ethyl 5-bromo-2-((2-methoxyethyl)amino)pyrimidine-4-carboxylate has revealed promising results in preclinical studies. For example, this compound has demonstrated selective cytotoxicity against various cancer cell lines, suggesting its potential as an anticancer agent. Furthermore, studies have indicated that it may inhibit key enzymes involved in inflammation and oxidative stress, making it a candidate for treating chronic inflammatory diseases. The bromine atom at position 5 has been identified as a critical determinant of these biological activities, as its presence enhances the molecule's ability to interact with target proteins.

From an analytical standpoint, Ethyl 5-bromo-2-((2-methoxyethyl)amino)pyrimidine-4-carboxylate can be characterized using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared (IR) spectroscopy. These methods provide detailed insights into the compound's molecular structure and purity. For instance, NMR spectroscopy can be used to confirm the positions of substituents on the pyrimidine ring and to analyze the stereochemistry of chiral centers if present.

In conclusion, Ethyl 5-bromo-2-((2-methoxyethyl)amino)pyrimidine-4-carboxylate represents a valuable addition to the arsenal of bioactive compounds being explored for therapeutic applications. Its unique structural features and promising biological profile make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its mechanism of action and potential uses, this compound holds great promise for advancing modern medicine.